2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-phenylacetamide

• IUPAC Name: 2-(1-benzyltetrazol-5-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C16H15N5OS/c22-15(17-14-9-5-2-6-10-14)12-23-16-18-19-20-21(16)11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H,17,22)
• InChI Key: BMNVEPMVEMIBQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=N2)SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H15N5OS
• Molecular Weight: 325.4 g/mol

Description

“2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-phenylacetamide” is a derivative of tetrazole. Tetrazoles are a class of heterocyclic compounds, with nitrogen atoms in their five-membered ring. They play a predominant role in various fields including pharmaceuticals, natural resources, veterinary, analytical reagents, agriculture products, dyes.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields. A two-step synthesis of a new series of 2-(1-(substitutedbenzyl)-1H-tetrazol-5-yl)-3-phenylacrylonitrile derivatives was described, starting from substituted benzyl halides and 3-phenyl-2-(1H-tetrazol-5-yl)acrylonitrile. Initially, a compound was synthesized using benzaldehyde, malononitrile, and sodium azide.

Molecular Structure Analysis

Tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The Huckel 6π electrons are satisfied by four π electrons of the ring and one loan pair of electrons of nitrogen.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks. It involves exothermic reactions with reducing agents.

Physical And Chemical Properties Analysis

Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. On heating, tetrazoles decompose and emit toxic nitrogen fumes. These are burst vigorously on exposed to shock, fire, and heat on friction. Tetrazole dissolves in water, acetonitrile, etc.

Mechanism of Action

The new compounds were evaluated for their potential in vitro antitumor activity against four human cancer cell lines (MCF-7, CaCO 2, HeLa and SkBr 3) by MTT assay. The human mitogen-activated protein kinase 1 (MEK-1) enzyme was recognized as the main target protein. MEK-1 inhibition by these compounds was further confirmed by the docking study to corroborate the target.

Safety and Hazards

On heating or burning, tetrazoles release carbon monoxide, carbon dioxide, and harmful nitrogen oxide. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. It undergoes reaction with few active metals and produces new compounds which are explosives to shocks. It involves exothermic reactions with reducing agents.

Future Directions

As resistance to anticancer drugs is snowballing, there is an increasing demand for the novel structure leading that may be of use in designing new potent anticancer agents. Several heterocyclic moieties have been synthesized to develop new molecular entities with promising biological applications. The tetrazole derivatives represent an important class of heterocyclic compounds, with nitrogen atoms in their five-membered ring. They have become the new trend in the development of medicine and pharmaceuticals in modern days.